[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-5-yl]methanol

• IUPAC Name: [3-(2,5-dichlorophenyl)triazol-4-yl]methanol
• InChI: InChI=1S/C9H7Cl2N3O/c10-6-1-2-8(11)9(3-6)14-7(5-15)4-12-13-14/h1-4,15H,5H2
• InChI Key: JRJMUWXYFGCYGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N2C(=CN=N2)CO)Cl
• Molecular Formula: C9H7Cl2N3O
• Molecular Weight: 244.07 g/mol

Description

“[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-5-yl]methanol” is a chemical compound that belongs to the class of 1,2,3-triazoles. 1,2,3-triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms. They are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions.

Synthesis Analysis

The synthesis of 1,2,3-triazole hybrids involves a Cu (I) catalyzed [3+2] dipolar cycloaddition. This reaction occurs between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. The resulting triazoles are thoroughly characterized using different spectral techniques.

Molecular Structure Analysis

The molecular structure of “[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-5-yl]methanol” is characterized by the presence of a 1,2,3-triazole ring attached to a 2,5-dichlorophenyl group. The exact structure can be confirmed using spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving 1,2,3-triazoles are diverse due to the presence of unpaired electrons on the nitrogen atom, which enhances its biological spectrum. Huisgen’s reported a non-regioselective reaction between terminal alkynes and organic azides for the synthesis of disubstituted 1,2,3-triazoles.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including triazoles, have shown promise as antiviral agents. For instance:

• . One specific compound, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate , exhibited significant antiviral effects.
• . Compounds like 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide and 4-ethyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide exhibited promising activity.

Herbicide Synthesis

The compound 2-(2,4-dichloro-5-nitrophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one serves as a key intermediate for the synthesis of the herbicide Sulfentrazone . .

Other Applications

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Future Directions

The future directions in the research of 1,2,3-triazoles include the development of novel antimicrobial drugs to combat ever-growing drug-resistant infections effectively. The unique features of 1,2,3-triazoles make them potential candidates to significantly advance medicinal chemistry.